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Compound of Interest

Compound Name: Ceramides (hydroxy) (50mg)

Cat. No.: B1164719

Get Quote

Executive Summary
The retention time difference between Hydroxy Ceramides (e.g., Ceramide AS) and Non-

Hydroxy Ceramides (e.g., Ceramide NS) is dictated by the interaction between the hydroxyl

moiety (-OH) and the stationary phase.

Reverse Phase (C18): Hydroxy ceramides are less hydrophobic and elute earlier than their

non-hydroxy counterparts of equivalent chain length.

Normal Phase / HILIC: Hydroxy ceramides are more polar and elute later than non-hydroxy

ceramides.

Structural Basis of Separation
To interpret retention data, one must understand the structural nomenclature defined by Motta

et al. (1):

Ceramide NS:Non-hydroxy fatty acid + Sphingosine base.[1] (Contains 2 free -OH groups on

the base).
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Ceramide AS:Alpha-hydroxy fatty acid + Sphingosine base. (Contains 3 free -OH groups: 2

on base + 1 on fatty acid).

The additional

-hydroxyl group on the fatty acid chain of Ceramide AS significantly alters the molecule's LogP
(partition coefficient) and Polar Surface Area (PSA), driving the separation.
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Figure 1: Structural logic dictating chromatographic behavior. The alpha-hydroxyl group in

Ceramide AS increases polarity.

Chromatographic Behavior & Data
A. Reverse Phase Chromatography (RP-LC)

Column: C18 (Octadecylsilane)

Mechanism: Hydrophobic Interaction.

Elution Rule: Retention increases with carbon chain length and decreases with unsaturation

or polarity.

Result:Ceramide AS elutes BEFORE Ceramide NS (assuming identical chain lengths, e.g.,

C24).

Comparative Data (Simulated for C18 Column, MeOH/Water Gradient):
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Lipid Species
Formula
(Example)

Polarity
Relative
Retention Time
(RRT)

Elution Order

Ceramide AS

(d18:1/24:0)
High 0.92 1 (Early)

Ceramide NS

(d18:1/24:0)
Low 1.00 (Reference) 2 (Late)

Critical Note: Chain length dominates RP separation. A Short-chain NS (e.g., C16-NS) will elute

before a Long-chain AS (e.g., C24-AS). Comparisons must be made between "isobaric-like"

species or homologs.

B. Normal Phase / HILIC
Column: Silica (Si), Diol, or PVA-Sil.

Mechanism: Adsorption / Hydrogen Bonding.

Elution Rule: Retention increases with polarity (number of -OH groups).

Result:Ceramide NS elutes BEFORE Ceramide AS.

Elution Order (Normal Phase):

Ceramide NS (Least Polar, 2 -OH)

Ceramide AS (More Polar, 3 -OH)

Ceramide NP (Phytosphingosine base, 3 -OH)

Ceramide AP (Most Polar, 4 -OH)
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Validated Experimental Protocol (LC-MS/MS)
This protocol is optimized for the simultaneous separation of NS and AS subclasses using a

Reverse Phase approach, which is standard for high-throughput lipidomics.

Reagents & Equipment
LC System: UHPLC (e.g., Agilent 1290, Waters Acquity).

MS System: Q-TOF or Triple Quadrupole (QQQ).

Column: Waters ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm).

Mobile Phase A: 60:40 Acetonitrile:Water + 10 mM Ammonium Formate + 0.1% Formic Acid.

Mobile Phase B: 90:10 Isopropanol:Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic

Acid.

Step-by-Step Workflow
Sample Preparation (Modified Folch):

Homogenize tissue/cells.

Extract with Chloroform:Methanol (2:1 v/v).

Phase separate with water. Collect lower organic phase.

Dry under nitrogen and reconstitute in MeOH:CHCl3 (9:1).

LC Gradient (Flow: 0.4 mL/min, Temp: 55°C):

0.0 min: 40% B

2.0 min: 43% B

12.0 min: 65% B (Separation of NS/AS species occurs here)

12.1 min: 99% B (Wash)
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14.0 min: 99% B

14.1 min: 40% B (Re-equilibration)

MS Detection (MRM Mode):

Ceramide NS Transition:

(Sphingosine backbone ion).

Ceramide AS Transition:

(Sphingosine backbone ion).

Differentiation: Since they share the backbone fragment, separation relies entirely on

Precursor Mass (AS is +16 Da vs NS) and Retention Time.
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Separation Logic
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Figure 2: Experimental workflow for Ceramide profiling.
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Issue Cause Solution

Co-elution of AS and NS Gradient slope too steep.

Flatten gradient between 50-

70% B. Lower column

temperature to 40°C to

increase shape selectivity.

Peak Tailing
Secondary interactions with

silanols.

Ensure Ammonium Formate

(10mM) is fresh. Use a

bridged-ethyl hybrid (BEH)

column which resists high

pH/temp.

Isobaric Interference
Isotopic overlap (e.g., C24:1

NS vs C24:0 NS).

Use High-Resolution MS (Q-

TOF) or verify with unique

fragments (e.g., lithiated

adducts).

Sensitivity Loss Ion suppression.

Divert flow to waste for the first

1 min (salts) and during the

wash step (phospholipids).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1164719?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/Preferred-presence-of-very-long-chain-fatty-acids-in-NS-ceramides-with-the-longest_fig5_353276912
https://www.benchchem.com/product/b1164719/docs#technical-comparison-hydroxy-as-vs-non-hydroxy-ns-ceramide-retention-profiles-1
https://www.benchchem.com/product/b1164719/docs#technical-comparison-hydroxy-as-vs-non-hydroxy-ns-ceramide-retention-profiles-1
https://www.benchchem.com/product/b1164719/docs#technical-comparison-hydroxy-as-vs-non-hydroxy-ns-ceramide-retention-profiles-1
https://www.benchchem.com/product/b1164719/docs#technical-comparison-hydroxy-as-vs-non-hydroxy-ns-ceramide-retention-profiles-1
https://www.benchchem.com/product/b1164719?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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